Cas no 1807203-15-1 (Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate)

• Product Name: Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate
• CAS No: 1807203-15-1
• MF: C₁₂H₁₀ClF₂NO₃
• MW: 289.662509441376
• CID: 4981343
• Update Time: 2025-06-11

Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate

• Inchi： 1S/C12H10ClF2NO3/c1-18-11(17)4-7-2-9(6-16)10(19-12(14)15)3-8(7)5-13/h2-3,12H,4-5H2,1H3
• InChI Key： ITMSSEMLDNVADK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C#N)=CC=1CC(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate

Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate (CAS No. 1807203-15-1): A Comprehensive Overview

Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate, identified by its CAS number 1807203-15-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for further exploration in drug development and medicinal chemistry.

The molecular structure of Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate comprises several key functional groups, including a chloromethyl group, a cyano group, and a difluoromethoxy group, all of which contribute to its reactivity and potential biological activity. The presence of these groups suggests that the compound may interact with biological targets in diverse ways, making it an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate make it a promising candidate for such applications. Specifically, the chloromethyl group can participate in nucleophilic addition reactions, while the cyano group can serve as a bioisostere for other functional groups that are known to exhibit biological activity. Additionally, the difluoromethoxy group is a well-known pharmacophore that can enhance the metabolic stability and binding affinity of drug candidates.

Recent studies have highlighted the potential of structurally diverse compounds in addressing unmet medical needs. For instance, researchers have explored the use of similar scaffolds in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate shares structural similarities with several known inhibitors, suggesting that it may also exhibit inhibitory activity against relevant kinases or other targets.

The synthesis of Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chloromethyl group, in particular, necessitates controlled reaction conditions to prevent unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, which is essential for both academic research and industrial applications.

From a computational chemistry perspective, the properties of Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate can be predicted using various modeling techniques. Molecular docking studies have shown that this compound can interact with biological targets in a manner consistent with its structural features. These predictions provide valuable insights into its potential biological activity and help guide further experimental validation.

In conclusion, Methyl 2-chloromethyl-5-cyano-4-(difluoromethoxy)phenylacetate (CAS No. 1807203-15-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising properties make it an attractive candidate for further development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of new therapies.